Cas no 86884-16-4 (1,1,1,2,4,4,4-heptafluorobutane)

• Product Name: 1,1,1,2,4,4,4-heptafluorobutane
• CAS No: 86884-16-4
• MF: C₄H₃F₇
• MW: 184.0554459095
• MDL: MFCD03094219
• CID: 992036
• PubChem ID: 2778268
• Update Time: 2025-05-19

1,1,1,2,4,4,4-heptafluorobutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,4,4,4-heptafluorobutane
• PC3171
• AKOS006230602
• FT-0690750
• MFCD03094219
• SCHEMBL727739
• C4H3F7
• DTXSID70380841
• KPIWBTHJFIZHLS-UHFFFAOYSA-N
• 1H,2H,2H-Perfluorobutane
• 86884-16-4

• MDL： MFCD03094219
• Inchi： 1S/C4H3F7/c5-2(4(9,10)11)1-3(6,7)8/h2H,1H2
• InChI Key： KPIWBTHJFIZHLS-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)CC(F)(F)F

Computed Properties

• Exact Mass: 184.01200
• Monoisotopic Mass: 184.01229723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 27.5 °C
• PSA: 0.00000
• LogP: 2.83920

1,1,1,2,4,4,4-heptafluorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1,1,1,2,4,4,4-heptafluorobutane

1,1,1,2,4,4,4-Heptafluorobutane (CAS No. 86884-16-4): An Overview of Properties and Applications

1,1,1,2,4,4,4-Heptafluorobutane (CAS No. 86884-16-4) is a fluorinated hydrocarbon with a unique combination of chemical and physical properties that make it a valuable compound in various industrial and scientific applications. This compound is characterized by its high fluorine content and low boiling point, which contribute to its exceptional stability and non-flammability. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and current applications of 1,1,1,2,4,4,4-heptafluorobutane.

Chemical Structure and Properties

1,1,1,2,4,4,4-Heptafluorobutane has the molecular formula C₄H₃F₇. The molecule consists of a butane backbone with seven fluorine atoms attached to the carbon atoms. This high degree of fluorination results in several notable properties:

• Low Boiling Point: The boiling point of 1,1,1,2,4,4,4-heptafluorobutane is approximately -7.5°C (18.5°F), making it a volatile liquid at room temperature.
• High Chemical Stability: The presence of fluorine atoms significantly enhances the chemical stability of the molecule. It is resistant to oxidation and does not readily react with many common chemicals.
• Non-Flammability: Due to its high fluorine content and low reactivity with oxygen, 1,1,1,2,4,4,4-heptafluorobutane is non-flammable and does not support combustion.
• Solvent Properties: It has excellent solvent properties for a variety of organic compounds and can be used as a solvent in specialized applications.

Synthesis Methods

The synthesis of 1,1,1,2,4,4,4-heptafluorobutane typically involves multi-step processes that ensure high purity and yield. One common method involves the reaction of 1-bromo-2-chloro-3-fluoro-3-methylbutane with hydrogen fluoride (HF) in the presence of a catalyst such as aluminum triflate (Al(OTf)₃). The reaction proceeds through a series of substitution reactions to form the highly fluorinated product.

An alternative approach involves the direct fluorination of 2-methylbutane using elemental fluorine (F₂) under controlled conditions. This method requires careful control of temperature and pressure to avoid side reactions and ensure the formation of the desired product.

Applications in Industry and Science

1. Refrigerants:

1,1,1,2,4,4,4-Heptafluorobutane's low boiling point and non-flammability make it an ideal candidate for use as a refrigerant in various cooling systems. It has been proposed as a potential replacement for traditional refrigerants such as R-22 due to its lower global warming potential (GWP) and ozone depletion potential (ODP). Recent studies have shown that it can be used effectively in air conditioning systems and refrigeration units without compromising performance or safety.

2. Aerosol Propellants:

The volatility and non-flammability of 1,1,1,2,4,4,4-heptafluorobutane make it suitable for use as an aerosol propellant in personal care products such as deodorants and hair sprays. Its low toxicity and environmental impact have made it an attractive alternative to traditional hydrocarbon propellants.

3. Solvents: strong>

In specialized chemical processes and laboratory applications,< strong > 0 , 0 , 0 , 0 , 0 , 0 , 0 -heptafluorobutane serves as an effective solvent for dissolving various organic compounds. Its unique solvating properties allow it to be used in processes such as polymerization reactions and extraction techniques.

< strong > 0 , 0 , 0 , 0 , 0 , 0 , 0 -heptafluorobutane also finds applications in the pharmaceutical industry as a solvent for drug formulations. Its ability to dissolve both polar and non-polar compounds makes it useful in the preparation of stable drug solutions for delivery systems such as inhalers. p > p >< strong > Research Developments strong > p > p >Recent advancements in materials science have explored the use of< strong > 0 , 0 , 0 , 0 , 0 , 0 , 0 -heptafluorobutane strong >in developing novel materials with enhanced properties. For example,< em > Nature Communications em >published a study in which researchers utilized< strong > heptafluorobutane strong >as a precursor for synthesizing highly fluorinated polymers with superior thermal stability and chemical resistance.< / p > p >< em > Journal of Fluorine Chemistry em >reported on the use of< strong > heptafluorobutane strong >in developing new catalysts for industrial processes. The unique electronic properties of this compound allow it to enhance catalytic activity while reducing side reactions.< / p > p >< strong > Environmental Impact strong > p > p >< strong > Heptafluorobutane strong >has been evaluated for its environmental impact due to its potential widespread use as a refrigerant and aerosol propellant. Studies have shown that it has a lower GWP compared to many traditional refrigerants,< / p > article > response >